Oxygen

In FIG. 6 we show a modified Wheatstone bridge circuit to compare output of the glucose sensors 10 against the oxygen reference cell 28. The system is powered by a battery 9 that may be conveniently made by sealing a dry chemical, such as citric acid, between two printed electrodes with provisions for adding a few drops of water for activation of the battery. Other type batteries to produce about 1.5 volts for our preferred embodiment would also be useable. We prefer the 1.5 volts because in our circuit this gives the necessary 0.7 volts across the oxygen measuring cells so that plateable carbon electrodes 12 will plate from a stannous chloride electrolyte to make a visible strip as each plateable carbon electrode is plated. Looking at the first segment the resistors 40 and 41 can be chosen to cause plating of the first electrode 12 with a minimum output difference between reference cell 28 and the first glucose sensor 10. Looking further the resistor 42 may be chosen so that a different output between reference cell 28 and the second sensor 10 causes plating of the second plateable electrode 12. In the same way resistors 43 and 44 may be chosen so that we have four levels of glucose in sweat with each indicated by the location of the electrode that is plating. Obviously more glucose sensors could be added to measure glucose more exactly. Each user will need to calibrate the plating on strips 10 with glucose in the blood determined by the usual pin-prick method; this is done by marking the electrode that is plated to a silver color adjacent to an unplated carbon electrode with the amount of glucose determined by the usua pin prick method. The battery and glucose oxidase as we have described should have a minimum life of more than 18 hours so that use of one replaceable strip 7 per day should give essentially continuous monitoring. Operation of the total unit may also be described as follows: After activating battery 9 by addition of water as previously indicated, the Wheatstone Bridge modified circuitry we show operates the same as if we had separate multiple Wheatstone Bridges. Consider the first section of FIG. 6 wherein we have a typical Wheatstone Bridge formed with oxygen reference cell 28 and oxygen measuring cell of glucose sensing unit 10 in two legs of the bridge with resistors 40 and 41 in upper legs. If 28 and 10 were resistors and resistors 40 and 41 were the resistors of the same resistance as 28 and 10, no current would flow through stannous chloride electrolyte 14 to plate electrode 12. In a normal oxygen measuring cell shown in FIG. 4, oxygen diffuses through semi-permeable membrane 24 to electrolyte 23 and with impressed current from the battery, oxygen reacts to form hydrogen peroxide with a current flow as is known in the art. For ease of understanding the reference cell 28 acts as though it were a resistor of one value dependent upon amount of oxygen diffusing therein but will be essentially constant as oxygen in perspiration is known to be essentially constant. Now cell 10 also acts as though it were a resistor of differing values dependent upon the amount of oxygen left after glucose reacts with the glucose oxidase. Now resistors 40 and 41 can be chosen to have no plating of electrode 12 when no glucose is present in perspiration and the oxygen being measured in cell 10 is the same as being formed in cell 28. Now if glucose were present oxygen being measured in cell 10 would change according to glucose present and one of electrodes 12 would plate. By changing size of resistors 41, 42, 43 and 44 as the amount of glucose changes and the particular ones of electrodes 12 that plate changes accordingly. A user then calibrates the unit by marking the position of the plated electrode 12 next to the unplated electrode with amount of glucose determined by conventional methods such as the pin-prick method. A diabetic user would calibrate the unit by determining his blood glucose when he know the blood glucose is low and mark the electrode that is plated with the number determined. He then ingests a relatively large amount of glucose such as in candy and tests again and marks a second electrode that plates. His glucose variation can be read thereafter by determining location of the plated electrodes to indicate glucose present in the bloodstream. The circuitry and unit as described with changes in electrodes and enzymes should be useful to measure other components of bodily fluids as well as measuring glucose.